Cas no 921571-61-1 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide)

• Product Name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide
• CAS No: 921571-61-1
• MF: C₂₂H₂₀N₂O₃S₂
• MW: 424.535802841187
• CID: 6278649
• PubChem ID: 41646204
• Update Time: 2025-07-09

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-ethylsulfanylbenzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-(ethylsulfanyl)benzamide
• F2252-0315
• AKOS024631479
• 921571-61-1
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-3-(ethylthio)benzamide

• Inchi： 1S/C22H20N2O3S2/c1-3-26-18-10-6-7-14-12-19(27-20(14)18)17-13-29-22(23-17)24-21(25)15-8-5-9-16(11-15)28-4-2/h5-13H,3-4H2,1-2H3,(H,23,24,25)
• InChI Key： JNNGHPUZPWZETM-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC=C(C=2)SCC)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OCC

Computed Properties

• Exact Mass: 424.09153485g/mol
• Monoisotopic Mass: 424.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide

Introduction to N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide and Its Significance in Modern Chemical Biology

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide, a compound with the CAS number 921571-61-1, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular architecture of this benzamide derivative incorporates several key pharmacophoric elements, including a benzofuran moiety, a thiazole ring system, and an ethylsulfanyl group, which collectively contribute to its unique chemical and biological properties.

The benzofuran moiety, specifically the 7-ethoxy-1-benzofuran-2-yl part of the molecule, is known for its role in various biological processes. Benzofurans have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The ethoxy group at the 7-position enhances the lipophilicity of the benzofuran ring, making it more soluble in biological systems and thus facilitating its interaction with biological targets. This feature is particularly important in drug design, where optimal solubility and bioavailability are critical factors.

The thiazole ring system, another prominent feature of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide, is a heterocyclic compound that has been widely investigated for its pharmacological activities. Thiazoles are known to exhibit a broad spectrum of biological effects, including antifungal, antibacterial, and anticancer properties. The presence of two thiazole rings in this compound suggests that it may possess enhanced biological activity compared to single thiazole derivatives. This dithiazole structure could potentially lead to increased binding affinity and prolonged duration of action when interacting with biological targets.

The ethylsulfanyl group at the 3-position of the benzamide moiety adds another layer of complexity to the molecular structure. Sulfanyl groups are known to influence the electronic properties of molecules and can play a crucial role in modulating their biological activity. The ethylsulfanyl group in this compound may contribute to its stability under various physiological conditions and could also enhance its interaction with specific enzymes or receptors involved in disease pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. N-4-(7-Ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(ethylsulfanyl)benzamide fits well within this trend, as it combines multiple pharmacophoric elements that have been shown to be effective in modulating biological processes. The combination of a benzofuran moiety, a thiazole ring system, and an ethylsulfanyl group makes this compound a promising candidate for further investigation in drug discovery.

One of the most exciting aspects of N-4-(7-Ethoxy-1-benzofuran-2-yll)-1,3-thiazol -2 -y l -3 - (ethylsulfanyl)benzamide is its potential application in addressing complex diseases such as cancer and inflammation-related disorders. Current research indicates that this compound may exhibit inhibitory effects on key enzymes involved in these diseases. For instance, studies have suggested that benzofuran derivatives can interfere with signaling pathways that promote cancer cell proliferation and survival. Similarly, thiazole compounds have been shown to possess anti-inflammatory properties by modulating the activity of inflammatory cytokines.

The structural features of N - 4 - ( 7 - ethoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 3 - ( ethylsulfanyl ) benzamide also make it an attractive scaffold for further chemical modification. By altering specific functional groups or introducing new moieties, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is particularly valuable in drug development pipelines where lead optimization is often required to achieve desired therapeutic effects.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how N - 4 - ( 7 - ethoxy - 1 - benzofuran - 2 - yl ) - 1 , 3 - thiazol - 2 - yl - 3 - ( ethylsulfanyl ) benzamide interacts with biological targets at the atomic level. These insights can guide experimental efforts by identifying key interactions and providing a rational basis for structure-based drug design.

In conclusion, N - 4 -(7-Ethoxy-l-benzofuran-z-yll)-l ,3-thiazol-z-y l-z -(ethylsulfanyl)benzamide (CAS number: 921571-ZI-I) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features-including the presence of benzofuran and thiazole moieties-as well as its predicted biological activities make it an intriguing candidate for further investigation. As our understanding of disease mechanisms continues to evolve , compounds like N-Z-(Z-Ethoxy-l-benzofuran-z-yll)-l ,3-thiazol-z-y l-z -(ethylsulfanyl)benzamide will play an increasingly important role in developing novel therapeutic strategies .